Cas no 2649055-18-3 (1H-Pyrazole, 4,5-dihydro-5-(1-methylethyl)-)

• Product Name: 1H-Pyrazole, 4,5-dihydro-5-(1-methylethyl)-
• CAS No: 2649055-18-3
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 5279741
• PubChem ID: 58473803
• Update Time: 2024-03-01

1H-Pyrazole, 4,5-dihydro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4,5-dihydro-5-(1-methylethyl)-

• Inchi： 1S/C6H12N2/c1-5(2)6-3-4-7-8-6/h4-6,8H,3H2,1-2H3
• InChI Key： OJXKRLBPDXOUOV-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)CC=N1

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines